Butanoic acid, 2-mercapto-3-methyl-, ethyl ester, also known as ethyl 2-mercapto-3-methylbutanoate, is a chemical compound with a molecular formula of C7H14O2S. This compound is an ester of 2-mercapto-3-methylbutanoic acid and ethanol. It is used widely in scientific experiments due to its unique physical and chemical properties. In this paper, we will explore the definition and background of the compound, its physical and chemical properties, methods of synthesis and characterization, analytical methods, biological properties, and current state of research. We will also discuss its potential implications in various fields of research and industry, its limitations, and future directions for research.